2,5-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide

• IUPAC Name: 2,5-dichloro-N-(4-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C18H18Cl2N2O/c19-13-4-9-17(20)16(12-13)18(23)21-14-5-7-15(8-6-14)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11H2,(H,21,23)
• InChI Key: OEPMMLPRWOAAJH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H18Cl2N2O
• Molecular Weight: 349.3 g/mol

Description

2,5-dichloro-N-[4-(1-piperidinyl)phenyl]benzamide, commonly known as DPCPX, is a potent and selective antagonist of adenosine A1 receptors. It has been widely used in scientific research to study the physiological and biochemical effects of adenosine A1 receptors, which are involved in a variety of physiological processes such as sleep regulation, cardiovascular function, and neuronal activity.

Mechanism of Action

DPCPX acts as a competitive antagonist of adenosine A1 receptors, which are G protein-coupled receptors that are activated by the endogenous ligand adenosine. Adenosine A1 receptors are primarily located in the brain, where they play a role in the regulation of sleep and arousal, as well as in the modulation of neurotransmitter release. DPCPX binds to the adenosine A1 receptor and prevents the binding of adenosine, thereby blocking its downstream signaling pathways.
Biochemical and Physiological Effects:
DPCPX has been shown to modulate the activity of various neurotransmitters such as dopamine, glutamate, and GABA, which are involved in the regulation of neuronal activity and behavior. It has also been shown to affect the activity of ion channels such as voltage-gated calcium channels and potassium channels, which are involved in the regulation of neuronal excitability and synaptic transmission. DPCPX has also been shown to affect cardiovascular function, including heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One of the advantages of using DPCPX in scientific research is its high selectivity for adenosine A1 receptors, which allows for the specific modulation of this receptor subtype. However, one of the limitations of using DPCPX is its relatively low potency compared to other adenosine A1 receptor antagonists. Additionally, the use of DPCPX in in vivo experiments may be limited by its poor solubility in aqueous solutions.

Future Directions

There are several future directions for the use of DPCPX in scientific research. One potential direction is the study of the role of adenosine A1 receptors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is the study of the role of adenosine A1 receptors in pain perception and the development of novel analgesics. Additionally, the development of more potent and selective adenosine A1 receptor antagonists may lead to new insights into the physiological and biochemical effects of this receptor subtype.

Synthesis Methods

The synthesis of DPCPX involves the reaction between 2,5-dichlorobenzoic acid and 4-(1-piperidinyl)aniline in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is then purified by column chromatography to obtain pure DPCPX.

Scientific Research Applications

DPCPX has been extensively used in scientific research to study the physiological and biochemical effects of adenosine A1 receptors. It has been shown to modulate the activity of various neurotransmitters such as dopamine, glutamate, and GABA, which are involved in the regulation of neuronal activity and behavior. DPCPX has also been used to study the role of adenosine A1 receptors in sleep regulation, cardiovascular function, and pain perception.